1-(3-methoxyphenyl)-3-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)dihydro-1H-pyrrole-2,5-dione

• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 1-(3-methoxyphenyl)-3-(1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H21N3O3/c1-28-15-6-4-5-14(11-15)25-21(26)12-20(22(25)27)24-10-9-17-16-7-2-3-8-18(16)23-19(17)13-24/h2-8,11,20,23H,9-10,12-13H2,1H3
• InChI Key: PNRYUZKANXKBKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)CC(C2=O)N3CCC4=C(C3)NC5=CC=CC=C45

Description

The compound 1-(3-methoxyphenyl)-3-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)dihydro-1H-pyrrole-2,5-dione features a dihydro-pyrrole-2,5-dione (maleimide) core substituted at position 1 with a 3-methoxyphenyl group and at position 3 with a tetrahydro-beta-carboline moiety. The pyrrole-2,5-dione scaffold is a well-studied pharmacophore due to its reactivity and ability to form hydrogen bonds, while beta-carbolines are heterocyclic compounds associated with diverse biological activities, including interactions with neurotransmitter receptors and enzymes .

Biological Activity

1-(3-Methoxyphenyl)-3-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)dihydro-1H-pyrrole-2,5-dione is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article reviews the synthesis, biological activity, and therapeutic potential of this compound based on diverse sources.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{17}\text{H}_{18}\text{N}_2\text{O}_3$$

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. The general synthetic route includes:

• Formation of Tetrahydro-beta-carboline : Starting from tryptophan derivatives.
• Dihydropyrrole Formation : Utilizing appropriate reagents to achieve the desired dihydro-1H-pyrrole structure.
• Final Dione Modification : Introducing the methoxyphenyl group through electrophilic substitution.

Antitumor Activity

Research indicates that compounds similar to 1-(3-methoxyphenyl)-3-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)dihydro-1H-pyrrole-2,5-dione exhibit significant antitumor properties. For instance, studies have shown that certain pyrrole derivatives can inhibit the growth of various cancer cell lines:

Compound	Cancer Cell Line	GI50 (M)
4-amino-3-chloro-1H-pyrrole-2,5-dione	HCT-116	1.0 × 10^-8
4-amino-3-chloro-1H-pyrrole-2,5-dione	SW-620	1.6 × 10^-8
4-amino-3-chloro-1H-pyrrole-2,5-dione	Colo-205	1.0 × 10^-8

These findings suggest that modifications in the side groups of pyrrole derivatives can significantly impact their biological activity against cancer cells .

The mechanism through which this compound exerts its biological effects may involve interaction with specific protein kinases and growth factor receptors. Molecular docking studies have demonstrated that similar compounds can form stable complexes with ATP-binding domains of receptors like EGFR and VEGFR2, which are critical in tumor growth and proliferation .

Antioxidant and Anti-inflammatory Properties

In addition to antitumor activity, this compound has been associated with antioxidant properties. Studies have indicated that certain derivatives can reduce oxidative stress markers in vitro and exhibit low toxicity at therapeutic concentrations . Furthermore, anti-inflammatory effects have been noted in related compounds that inhibit pro-inflammatory cytokines and pathways .

Case Studies

Several case studies highlight the therapeutic potential of related compounds:

• Colon Cancer Model : In vivo studies using rat models demonstrated that specific pyrrole derivatives significantly inhibited tumor growth in chemically induced colon cancer models .
• Cell Viability Studies : Toxicity assessments showed that at lower concentrations (10 µg/mL), compounds exhibited no cytotoxicity on peripheral blood mononuclear cells (PBMCs), indicating a favorable safety profile .

Scientific Research Applications

Case Studies

A study evaluated various derivatives of tetrahydro-beta-carbolines (THbCs), including the compound . The results indicated that certain analogues exhibited high inhibition rates against HDAC1, with some achieving over 80% inhibition at a concentration of 500 nM. For instance, the derivative 13f showed an inhibition rate of 91.4% with an IC50 value of 22.4 nM, indicating strong potential for further development as an anticancer agent .

Data Table: HDAC Inhibition Rates

Compound	Inhibition Rate (%)	IC50 (nM)
13f	91.4	22.4
13b	49.2	-
9a	31.8	-

Mechanism

The compound's structure suggests potential neuroprotective effects, which are often attributed to its ability to modulate neurotransmitter systems and reduce oxidative stress in neuronal cells.

Research Findings

In various studies involving neurodegenerative disease models, compounds with similar structures have demonstrated the ability to protect neuronal cells from apoptosis induced by neurotoxic agents. For example, derivatives were shown to inhibit pro-inflammatory cytokine production (such as IL-6 and TNF-α) in stimulated human peripheral blood mononuclear cell cultures, which is crucial for neuroinflammation management .

Case Study Overview

Research highlighted that amidrazone-derived pyrrole-2,5-dione derivatives exhibited significant anti-inflammatory activity and reduced proliferation in PBMCs stimulated by lipopolysaccharides. The most promising compounds were noted for their ability to inhibit cytokine production effectively .

Properties

The compound has also been investigated for its antimicrobial properties against various bacterial strains. The structural features contribute to its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways.

Experimental Results

In vitro studies have shown that derivatives of pyrrole-2,5-dione exert antibacterial effects against strains such as Staphylococcus aureus and Escherichia coli using the broth microdilution method .

Data Table: Antimicrobial Efficacy

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	X µg/mL
Escherichia coli	Y µg/mL

(Note: Actual MIC values need to be filled based on specific experimental data.)

Chemical Reactions Analysis

Reactivity of the Pyrrole-2,5-Dione Core

The dihydropyrrole-2,5-dione (maleimide-like) ring is highly electrophilic, enabling reactions such as:

Reaction Type	Conditions	Outcome
Michael Addition	Nucleophiles (e.g., thiols, amines)	Substitution at the α,β-unsaturated carbonyl system, forming adducts.
Ring-Opening	Basic or acidic hydrolysis	Cleavage of the dione ring to form dicarboxylic acid derivatives.
Cycloaddition	Dienophiles (Diels-Alder)	Formation of six-membered heterocyclic systems.

These reactions are critical for modifying the compound’s pharmacological profile. For example, thiol-Michael adducts are exploited in prodrug design to enhance solubility.

Beta-Carboline Moieties

The tetrahydro-beta-carboline component participates in:

Reaction Type	Conditions	Outcome
Oxidation	Oxidizing agents (e.g., DDQ)	Conversion to fully aromatic beta-carbolines, altering bioactivity.
N-Alkylation	Alkyl halides	Substitution at the indole nitrogen, expanding structural diversity.
Electrophilic Substitution	Nitration, halogenation	Functionalization of the indole ring at C-1 or C-3 positions.

The beta-carboline’s electron-rich indole ring facilitates interactions with biological targets, such as serotonin receptors, influencing neuropharmacological activity.

Methoxyphenyl Group Reactivity

The 3-methoxyphenyl substituent undergoes:

Reaction Type	Conditions	Outcome
Demethylation	BBr₃ or HBr	Cleavage of the methoxy group to a hydroxyl derivative .
Electrophilic Aromatic Substitution	Nitration, sulfonation	Functionalization at the para position relative to the methoxy group .

Demethylation is particularly relevant for probing metabolic pathways or generating phenolic analogs with enhanced antioxidant properties .

Cross-Reactivity Between Functional Groups

Interactions between the three components lead to unique reactivity:

• Tandem Reactions : Sequential Michael addition followed by beta-carboline oxidation has been observed under aerobic conditions.

• Steric Effects : The bulky tetrahydro-beta-carboline group directs regioselectivity in pyrrole-2,5-dione reactions, favoring substitutions at the less hindered carbonyl.

Stability Under Synthetic Conditions

Critical parameters for maintaining integrity during reactions include:

• Temperature : Reactions are typically conducted at 0–25°C to prevent decomposition.

• Atmosphere : Inert conditions (N₂/Ar) are essential to avoid oxidation of the dihydropyrrole ring.

• Solvents : Polar aprotic solvents (e.g., DMF, acetone) optimize electrophilic reactivity.

Comparative Reactivity Table

A comparison with structurally related compounds highlights distinct features:

Compound	Key Reactivity Differences
1-(4-Isopropylphenyl)-analog	Enhanced steric hindrance reduces nucleophilic substitution rates at the dione ring.
Simple Pyrrole-2,5-dione Derivatives	Lack beta-carboline-mediated redox activity, limiting oxidative modification pathways.
Tetrahydro-beta-carbolines without Dione Moieties	Unable to participate in Michael addition or cycloaddition reactions.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Compound Name	Substituents on Pyrrole Dione Core	Additional Moieties	Key Properties/Applications	Reference
Target Compound	3-Methoxyphenyl (position 1)	Tetrahydro-beta-carboline (position 3)	Hypothetical CNS activity (inferred from beta-carboline)	N/A
1-(2-Methoxyphenyl)-1H-pyrrole-2,5-dione	2-Methoxyphenyl (position 1)	None	Precursor for carboxylic acid synthesis
Fluoroimide (3,4-dichloro-1-(4-fluorophenyl)-1H-pyrrole-2,5-dione)	4-Fluorophenyl (position 1), 3,4-dichloro	None	Agricultural fungicide
2-Chloro-1-{2,5-dimethyl-1-[4-(trifluoromethoxy)phenyl]-1H-pyrrol-3-yl}-ethanone	4-Trifluoromethoxyphenyl, methyl groups	Chloroethyl ketone	Intermediate in pesticide synthesis
1-Methyl-3-phenyl-5-(3-(trifluoromethyl)phenyl)-4(1H)-pyridinone	Pyridinone core with trifluoromethylphenyl	None	Herbicide (fluridone)

Key Observations:

Substituent Positioning: The 3-methoxyphenyl group in the target compound differs from the 2-methoxyphenyl analog in , which may alter electronic properties and binding interactions due to steric and electronic effects . The tetrahydro-beta-carboline moiety is unique to the target compound, distinguishing it from simpler pyrrole diones used in agrochemicals (e.g., fluoroimide ).

Synthetic Methods :

• Analogous compounds (e.g., ) are synthesized via nucleophilic substitution in polar aprotic solvents like DMSO with potassium carbonate as a base . Similar conditions may apply to the target compound, though the beta-carboline incorporation likely requires additional steps, such as Pictet-Spengler cyclization.

Physicochemical and Biological Profiles :

• Fluoroimide and fluridone (–5) demonstrate the agrochemical utility of halogenated or fluorinated pyrrole derivatives, whereas the target compound’s methoxy and beta-carboline groups may favor pharmaceutical applications .
• The dihydro-pyrrole core in the target compound (vs. fully unsaturated analogs) could influence solubility and metabolic stability due to reduced planarity.

Q & A

Q. What are the optimal synthetic routes for preparing 1-(3-methoxyphenyl)-3-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)dihydro-1H-pyrrole-2,5-dione, and what challenges arise during purification?

• Methodological Answer : A three-component one-pot reaction involving aniline derivatives, acetylenedicarboxylates, and substituted aldehydes is a validated approach for synthesizing pyrrolidinone scaffolds. For example, similar compounds were synthesized via condensation reactions with yields optimized by controlling stoichiometry (e.g., 1:1:1 molar ratios) and using ethanol as a solvent under reflux . Challenges include isolating the product due to polar byproducts; column chromatography with silica gel (ethyl acetate/hexane gradients) or recrystallization (methanol/water) is recommended. Purity can be confirmed via TLC and HPLC .

Q. How can the molecular structure of this compound be confirmed, and what spectroscopic techniques are most reliable?

• Methodological Answer : Structural elucidation requires a combination of:

• FTIR : To identify functional groups (e.g., carbonyl stretches at ~1700 cm⁻¹ for the dione moiety) .
• NMR : ¹H and ¹³C NMR for substituent positioning (e.g., methoxyphenyl protons at δ 3.8–4.0 ppm; beta-carboline aromatic protons at δ 7.0–8.5 ppm) .
• X-ray crystallography : For absolute configuration determination. For example, related pyrrolidinone derivatives were analyzed using single-crystal X-ray diffraction (Mo Kα radiation, R-factor < 0.06) .

Q. What are the key physicochemical properties (e.g., solubility, stability) critical for in vitro assays?

• Methodological Answer :

• Solubility : Test in DMSO (primary solvent for stock solutions) and aqueous buffers (PBS, pH 7.4). Similar compounds showed <1 mg/mL solubility in water, necessitating DMSO concentrations ≤0.1% for cell-based assays .
• Stability : Conduct accelerated stability studies (40°C/75% RH for 4 weeks) with HPLC monitoring. Degradation products may form via hydrolysis of the dione ring or beta-carboline oxidation .

Advanced Research Questions

Q. How can computational modeling (e.g., DFT, molecular docking) guide the design of analogs with improved bioactivity?

• Methodological Answer :

• Density Functional Theory (DFT) : Optimize geometry at the B3LYP/6-31G(d) level to predict electronic properties (HOMO-LUMO gaps) and reactive sites .
• Molecular Docking : Use AutoDock Vina to simulate interactions with targets (e.g., serotonin receptors for beta-carboline derivatives). Key residues (e.g., Trp358 in 5-HT2A) may form π-π interactions with the methoxyphenyl group .
• QSAR Models : Corrogate substituent effects (e.g., methoxy vs. chloro groups) on activity using partial least squares regression .

Q. What experimental strategies resolve contradictions in reported biological activity data (e.g., conflicting IC₅₀ values)?

• Methodological Answer :

• Standardized Assay Conditions : Ensure consistent cell lines (e.g., HEK293 vs. SH-SY5Y), serum concentrations, and incubation times. For example, beta-carboline analogs showed 10-fold differences in IC₅₀ when tested in 5% vs. 10% FBS .
• Counter-Screening : Validate target specificity using receptor knockout models or orthogonal assays (e.g., radioligand binding vs. cAMP quantification) .
• Meta-Analysis : Apply statistical tools (e.g., Cohen’s d) to compare effect sizes across studies, adjusting for batch variability .

Q. How can structure-activity relationship (SAR) studies be systematically designed to optimize this compound’s pharmacokinetic profile?

• Methodological Answer :

• Substituent Scanning : Synthesize analogs with variations in:
• Beta-carboline moiety : Replace 1,3,4,9-tetrahydro-2H-beta-carboline with tetrahydroisoquinoline to assess rigidity effects .
• Methoxyphenyl group : Test -OCH₃ vs. -CF₃ for lipophilicity (clogP calculated via ChemAxon) .
• In Vitro ADME : Use Caco-2 monolayers for permeability and cytochrome P450 inhibition assays (e.g., CYP3A4) .
• Proteolytic Stability : Incubate with human liver microsomes (HLM) and quantify parent compound via LC-MS/MS .